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Compound Name: Rifalazil
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Introduction

Rifalazil, a potent benzoxazinorifamycin antibiotic, demonstrates significant activity against a
broad spectrum of clinically relevant bacteria. As a member of the rifamycin class, its primary
mechanism of action involves the inhibition of bacterial DNA-dependent RNA polymerase, a
critical enzyme for bacterial transcription.[1][2] By binding to the B-subunit of this enzyme,
Rifalazil effectively halts the synthesis of bacterial RNA, leading to a bactericidal effect.[1][2]
This unique mode of action contributes to its efficacy against a range of pathogens, including
intracellular bacteria and those exhibiting resistance to other antibiotic classes.

Accurate determination of the Minimum Inhibitory Concentration (MIC) is a cornerstone of
antimicrobial susceptibility testing. It provides essential data for understanding the in vitro
potency of an antibiotic against specific microorganisms, guiding preclinical and clinical
development, and monitoring the emergence of resistance. These application notes provide
detailed protocols for determining the MIC of Rifalazil against various bacterial species,
including standard broth microdilution and agar dilution methods, as well as a specialized
protocol for intracellular bacteria such as Chlamydia spp.

Mechanism of Action of Rifalazil
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Rifalazil's bactericidal activity stems from its high affinity for the 3-subunit of the bacterial DNA-
dependent RNA polymerase. This interaction sterically blocks the elongating RNA chain,
thereby inhibiting transcription and ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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